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Compound of Interest

Compound Name: Fluopimomide

Cat. No.: B1447720

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the recommended application rates and
experimental protocols for the fungicide Fluopimomide, based on findings from various field
and greenhouse studies. The information is intended to guide researchers and professionals in
the development and application of this chemical for crop protection.

Executive Summary

Fluopimomide is a novel fungicide demonstrating efficacy against a range of plant pathogens.
Field studies have established effective application rates for the control of gray mold and other
soil-borne diseases in tomatoes, root-knot nematodes in cucumbers, and seedling damping-off
in cotton. While Fluopimomide shows a broad spectrum of activity, specific field data on its
application for cucumber downy mildew and rice sheath blight are not readily available in the
reviewed literature. This document summarizes the current knowledge on its application rates
and provides detailed protocols from key studies to facilitate further research and development.

Data Presentation: Recommended Application Rates

The following tables summarize the quantitative data on the recommended application rates of
Fluopimomide for various crops and target pathogens as determined in field and greenhouse
studies.

Table 1: Foliar and Soil Application Rates for Tomato
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Target Application = Recommen .
Crop Formulation Source
Pathogen Method ded Rate
Gray Mold
(Botrytis Tomato Foliar Spray 50-100g/ha  Not Specified  [1][2]
cinerea)
Soil-Borne
Diseases
_ 25%
(Fusarium .
) Furrow Suspension
wilt, Tomato o 375 g/ha [3114]
Application Concentrate
Phytophthora
: (SC)
blight, Gray
mold)
Table 2: Soil Application Rates for Cucumber
Target Application  Recommen .
Crop Formulation Source
Pathogen Method ded Rate
Root-Knot
Nematode Soll 500 - 750 N
] Cucumber o Not Specified  [5]
(Meloidogyne Application g/ha
incognita)
Table 3: Seed Treatment Application Rates for Cotton
. Recommen
Target Application .
Crop ded Rate Formulation Source
Pathogen Method .
(a.i.)
. 6%
Seedling ) )
] Fluopimomid
Damping-Off Seed 48-9.6
] ) Cotton e Seed
(Rhizoctonia Treatment mg/kg seed ]
] Coating
solani)
Agent
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Experimental Protocols

Detailed methodologies for key experiments cited in this document are provided below.

Protocol 1: Efficacy of Foliar Application of
Fluopimomide against Gray Mold (Botrytis cinerea) on
Tomato

Objective: To evaluate the efficacy of Fluopimomide applied as a foliar spray for the control of
gray mold on tomatoes in field conditions.

Materials:

Tomato plants (cultivar not specified)

Fluopimomide fungicide

Pressurized sprayer

Botrytis cinerea inoculum

Standard fungicides for comparison (optional)

Untreated control plots
Procedure:

o Experimental Design: The field trial is set up in a randomized complete block design with
multiple replications for each treatment.

e Plot Establishment: Establish plots of tomato plants with appropriate spacing.

 Inoculation: Inoculate tomato plants with a spore suspension of B. cinerea to ensure uniform
disease pressure.

e Fungicide Application:

o Apply Fluopimomide at rates of 50 g/ha and 100 g/ha.
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o Applications can be made alone or in combination with a biocontrol agent like Bacillus
methylotrophicus TA-1.

o Conduct applications using a pressurized sprayer to ensure thorough coverage of the
foliage.

» Data Collection:
o Assess disease severity at regular intervals after treatment.
o Calculate disease control efficacy compared to the untreated control.

» Statistical Analysis: Analyze the data using appropriate statistical methods to determine the
significance of the treatments.

Protocol 2: Efficacy of Soil Application of Fluopimomide
against Root-Knot Nematode (Meloidogyne incognita)
on Cucumber

Objective: To determine the efficacy of Fluopimomide applied to the soil for the management
of root-knot nematodes in cucumbers under field conditions.

Materials:

Cucumber seedlings

e Fluopimomide fungicide

e Meloidogyne incognita inoculum (J2 nematodes)

e Pots or designated field plots

o Standard nematicides for comparison (e.g., Abamectin, Fosthiazate)
o Untreated control pots/plots

Procedure:
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o Experimental Setup: The experiment can be conducted in pots in a greenhouse or in
designated field plots with a history of nematode infestation. A randomized complete block
design should be used.

 Inoculation: Inoculate the soil with a known quantity of M. incognita second-stage juveniles
(J2s).

e Fungicide Application:
o Apply Fluopimomide to the soil at rates of 500 g/ha and 750 g/ha.

o The application can be made prior to or at the time of transplanting the cucumber
seedlings.

¢ Data Collection:

[¢]

After a specified period (e.g., 30 and 60 days after treatment), collect soil and root
samples.

[¢]

Assess the nematode population density in the soil.

[e]

Evaluate the root galling index on the cucumber roots.

[e]

Measure plant growth parameters such as plant height and yield.

o Statistical Analysis: Use statistical analysis to compare the efficacy of Fluopimomide
treatments with the control and standard nematicides.

Visualizations

The following diagrams illustrate key experimental workflows and the mode of action of
Fluopimomide.
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Caption: Experimental workflow for evaluating foliar application of Fluopimomide.
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Caption: Experimental workflow for evaluating soil application of Fluopimomide.
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Caption: Proposed mode of action of Fluopimomide on fungal cells.

Discussion and Future Directions

The compiled data indicate that Fluopimomide is a versatile fungicide with proven efficacy
against several important plant pathogens through various application methods. The provided
protocols offer a foundation for standardized testing and further investigation into its
performance under different environmental conditions and against a broader range of
pathogens.

A notable gap in the current body of public-domain research is the lack of specific field trial data
for the application of Fluopimomide against cucumber downy mildew and rice sheath blight.
While some product labels may suggest its use, peer-reviewed field studies detailing
recommended rates and efficacy are needed to provide robust guidance for these applications.
Future research should focus on establishing optimal application rates and timings for these
and other significant crop diseases to fully realize the potential of Fluopimomide in integrated
pest management programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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